Cas no 2649012-03-1 (5-(2-isocyanatopropan-2-yl)-2-methoxypyridine)

• Product Name: 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine
• CAS No: 2649012-03-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6187546
• PubChem ID: 165967900
• Update Time: 2025-06-20

5-(2-isocyanatopropan-2-yl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine
• EN300-1805227
• 2649012-03-1

• Inchi： 1S/C10H12N2O2/c1-10(2,12-7-13)8-4-5-9(14-3)11-6-8/h4-6H,1-3H3
• InChI Key： RBZQLZJEGBMHPD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine

5-(2-Isocyanatopropan-2-yl)-2-Methoxypyridine: A Comprehensive Overview

5-(2-Isocyanatopropan-2-yl)-2-methoxypyridine (CAS No. 2649012-03-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique structural features, which include an isocyanate group and a methoxy-substituted pyridine ring. These functionalities endow the molecule with a range of chemical and biological properties, making it a valuable building block for various applications.

The isocyanate group in 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine is particularly noteworthy due to its reactivity and ability to form urethane linkages. This property makes the compound an excellent precursor for the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foams. The presence of the methoxy-substituted pyridine ring further enhances the molecule's reactivity and solubility, contributing to its utility in a variety of chemical reactions.

In the context of pharmaceutical research, 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine has shown promise as a key intermediate in the development of novel drugs. The isocyanate functionality can be readily converted into amide or urea derivatives, which are common structural motifs in many bioactive molecules. Recent studies have explored the potential of this compound as a scaffold for the design of inhibitors targeting specific enzymes and receptors. For instance, researchers at the University of California have reported that derivatives of 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine exhibit potent inhibitory activity against protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthetic accessibility of 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine has also been a subject of extensive investigation. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable approach involves the reaction of 2-methoxypyridine with isocyanate-functionalized reagents under mild conditions. This method not only yields high purity products but also allows for easy scale-up, making it suitable for large-scale production.

In addition to its applications in chemical synthesis and pharmaceutical research, 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine has found use in material science. The compound's ability to form stable urethane linkages makes it an attractive candidate for the development of advanced materials with enhanced mechanical properties. For example, researchers at the Massachusetts Institute of Technology have utilized this compound to create novel polyurethane-based materials with improved strength and flexibility. These materials have potential applications in areas such as aerospace engineering and biomedical devices.

The environmental impact of 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine has also been evaluated. Studies have shown that the compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 5-(2-isocyanatopropan-2-yl)-2-methoxypyridine (CAS No. 2649012-03-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and material science. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.